1-Methyl-3-(3-oxo-3-pyrrolidin-1-ylpropyl)benzimidazol-2-one

• IUPAC Name: 1-methyl-3-(3-oxo-3-pyrrolidin-1-ylpropyl)benzimidazol-2-one
• InChI: InChI=1S/C15H19N3O2/c1-16-12-6-2-3-7-13(12)18(15(16)20)11-8-14(19)17-9-4-5-10-17/h2-3,6-7H,4-5,8-11H2,1H3
• InChI Key: RGYPEMKJWHITDW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(C1=O)CCC(=O)N3CCCC3
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

1-Methyl-3-(3-oxo-3-pyrrolidin-1-ylpropyl)benzimidazol-2-one, also known as Ro 31-8220, is a synthetic compound that belongs to the benzimidazole family. It is a potent protein kinase inhibitor that has been extensively used in scientific research for its ability to selectively inhibit various protein kinases. The compound has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool in many areas of research.

Mechanism of Action

1-Methyl-3-(3-oxo-3-pyrrolidin-1-ylpropyl)benzimidazol-2-one 31-8220 exerts its inhibitory effect on protein kinases by binding to the ATP-binding site of the kinase domain. This prevents the kinase from phosphorylating its substrate, thereby inhibiting the downstream signaling pathways. The compound has been shown to be a competitive inhibitor of protein kinases, with a higher affinity for the inactive form of the kinase.
Biochemical and Physiological Effects
1-Methyl-3-(3-oxo-3-pyrrolidin-1-ylpropyl)benzimidazol-2-one 31-8220 has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit cell proliferation, induce apoptosis, and modulate the expression of various genes. The compound has also been shown to have anti-inflammatory and anti-tumor properties. Additionally, 1-Methyl-3-(3-oxo-3-pyrrolidin-1-ylpropyl)benzimidazol-2-one 31-8220 has been shown to modulate the activity of ion channels and neurotransmitter receptors.

Advantages and Limitations for Lab Experiments

1-Methyl-3-(3-oxo-3-pyrrolidin-1-ylpropyl)benzimidazol-2-one 31-8220 has several advantages for use in lab experiments. It is a potent and selective inhibitor of protein kinases, making it a valuable tool for studying the role of these kinases in cellular processes. The compound has also been shown to be effective in vivo, making it a useful tool for studying the physiological effects of protein kinase inhibition.
However, 1-Methyl-3-(3-oxo-3-pyrrolidin-1-ylpropyl)benzimidazol-2-one 31-8220 also has some limitations. The compound has been shown to have off-target effects on other kinases, which can complicate data interpretation. Additionally, the compound has a relatively short half-life, which can limit its usefulness in some experiments.

Future Directions

1-Methyl-3-(3-oxo-3-pyrrolidin-1-ylpropyl)benzimidazol-2-one 31-8220 has been extensively used in scientific research, and there are several future directions for its use. One potential area of research is the development of more selective inhibitors of protein kinases. Another area of research is the use of 1-Methyl-3-(3-oxo-3-pyrrolidin-1-ylpropyl)benzimidazol-2-one 31-8220 in combination with other compounds to enhance its efficacy. Additionally, the compound could be used to study the role of protein kinases in various disease states, such as cancer and neurodegenerative diseases.
Conclusion
1-Methyl-3-(3-oxo-3-pyrrolidin-1-ylpropyl)benzimidazol-2-one 31-8220 is a synthetic compound that has been extensively used in scientific research for its ability to selectively inhibit various protein kinases. The compound has a wide range of biochemical and physiological effects, making it a valuable tool in many areas of research. While 1-Methyl-3-(3-oxo-3-pyrrolidin-1-ylpropyl)benzimidazol-2-one 31-8220 has some limitations, its usefulness in studying the role of protein kinases in cellular processes and disease states makes it a valuable tool for researchers.

Synthesis Methods

1-Methyl-3-(3-oxo-3-pyrrolidin-1-ylpropyl)benzimidazol-2-one 31-8220 is synthesized via a multistep process starting from 2-aminobenzimidazole. The first step involves the formation of a Schiff base by reacting 2-aminobenzimidazole with 3-pyrrolidinone. This is followed by a reduction of the Schiff base with sodium borohydride to yield the intermediate 1-methyl-3-(3-hydroxy-3-pyrrolidin-1-ylpropyl)benzimidazol-2-one. The final step involves the oxidation of the intermediate with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone to yield 1-Methyl-3-(3-oxo-3-pyrrolidin-1-ylpropyl)benzimidazol-2-one 31-8220.

Scientific Research Applications

1-Methyl-3-(3-oxo-3-pyrrolidin-1-ylpropyl)benzimidazol-2-one 31-8220 has been extensively used in scientific research for its ability to selectively inhibit various protein kinases. It has been shown to inhibit protein kinases such as protein kinase C (PKC), mitogen-activated protein kinase (MAPK), and cyclin-dependent kinase (CDK). The compound has been used to study the role of these kinases in various cellular processes such as cell proliferation, differentiation, and apoptosis.